Cas no 476308-73-3 (N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 476308-73-3
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 6545694
• Update Time: 2025-10-31

N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• 1-Pyrrolidineacetamide, N-(3-acetylphenyl)-2,5-dioxo-

• Inchi： 1S/C14H14N2O4/c1-9(17)10-3-2-4-11(7-10)15-12(18)8-16-13(19)5-6-14(16)20/h2-4,7H,5-6,8H2,1H3,(H,15,18)
• InChI Key： ORFFVHYKVQEOQC-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(C(C)=O)=C2)=O)C(=O)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Recent Advances in the Study of N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS: 476308-73-3)

N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS: 476308-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-2,5-dione moiety and acetylphenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and pharmacological activities, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide exhibits selective inhibition against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests its potential utility in the development of novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent research has explored the compound's application in cancer therapy. A preclinical study conducted by researchers at the National Cancer Institute revealed that N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide can induce apoptosis in certain cancer cell lines, particularly those with overexpression of the Bcl-2 protein. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3, highlighting its potential as a targeted therapeutic agent for Bcl-2-dependent cancers.

The pharmacokinetic profile of N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide has also been a subject of recent investigation. A 2024 pharmacokinetic study published in Drug Metabolism and Disposition reported favorable oral bioavailability (approximately 65% in rodent models) and a half-life of 4.2 hours, making it a promising candidate for further drug development. The study also noted that the compound undergoes hepatic metabolism primarily via CYP3A4, with minimal renal excretion.

Recent advances in synthetic chemistry have led to improved methods for the production of N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide. A novel three-step synthesis protocol published in Organic Process Research & Development in 2023 achieved an overall yield of 78%, representing a significant improvement over previous methods. This development is particularly important for scaling up production for potential clinical trials.

Looking forward, researchers are exploring the potential of N-(3-acetylphenyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide in combination therapies and as a scaffold for further chemical modifications. Several derivatives are currently under investigation, with preliminary data suggesting enhanced potency and selectivity. As research progresses, this compound may emerge as a valuable tool in the development of next-generation therapeutics for inflammation, cancer, and potentially other disease areas.